1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H19N3O3/c1-24-16-10-4-2-7-13(16)20-18(23)15-9-6-12-22(15)19-21-14-8-3-5-11-17(14)25-19/h2-5,7-8,10-11,15H,6,9,12H2,1H3,(H,20,23)
• InChI Key: DFXSUUZRXVLEIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2CCCN2C3=NC4=CC=CC=C4O3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide, also known as BZP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BZP has been studied extensively for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide acts as a dopamine and serotonin receptor agonist, which means it binds to these receptors and activates them. This leads to an increase in the release of dopamine and serotonin in the brain, which can produce feelings of euphoria and pleasure.
Biochemical and Physiological Effects:
1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide has been shown to have various biochemical and physiological effects, including an increase in heart rate, blood pressure, and body temperature. 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide can also cause insomnia, anxiety, and agitation.

Advantages and Limitations for Lab Experiments

1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide has several advantages for lab experiments, including its ability to produce consistent results and its relatively low cost. However, 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide also has limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for research on 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide, including its potential as a treatment for neurological disorders, pain relief, and addiction. Further research is also needed to better understand the biochemical and physiological effects of 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide and to develop safer and more effective synthesis methods. Additionally, research is needed to identify potential side effects and risks associated with 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide use.
In conclusion, 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide has been studied extensively for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential benefits and risks associated with 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide use.

Synthesis Methods

1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide can be synthesized using various methods, including the reaction of 2-methoxybenzoyl chloride and 2-aminobenzoic acid to form 2-methoxy-N-(2-methoxyphenyl)benzamide, which is then reacted with pyrrolidine and phosgene to form 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide. Another method involves the reaction of 2-methoxyphenylacetic acid with benzoyl chloride to form 2-methoxy-N-(2-methoxyphenyl)benzamide, which is then reacted with pyrrolidine and phosgene to form 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide.

Scientific Research Applications

1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide has been shown to have potential as a treatment for various neurological disorders, including Parkinson's disease and Alzheimer's disease. 1-(1,3-benzoxazol-2-yl)-N-(2-methoxyphenyl)pyrrolidine-2-carboxamide has also been studied for its potential as a pain reliever and as a treatment for addiction.